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Compound of Interest

Compound Name: ZW4864 free base

Cat. No.: B8216099 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for laboratory personnel handling ZW4864 free base. It outlines essential personal protective

equipment (PPE), procedural guidelines, and disposal plans to ensure a safe research

environment.

ZW4864 is a potent, orally active small-molecule inhibitor of the β-catenin/B-cell lymphoma 9

(BCL9) protein-protein interaction, investigated for its potential in cancer therapy. Due to its

bioactive nature, stringent adherence to safety protocols is mandatory to minimize exposure

and ensure the well-being of researchers.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling ZW4864 free base in

a laboratory setting. This guidance is based on standard practices for handling potentially

hazardous research compounds.
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PPE Category Item Specification

Hand Protection Disposable Gloves

Nitrile or latex, powder-free.

Change gloves immediately if

contaminated.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.

Body Protection Laboratory Coat
Fully buttoned, with tight-fitting

cuffs.

Respiratory Protection
Fume Hood or Ventilated

Enclosure

All handling of solid ZW4864

and preparation of solutions

must be conducted in a

certified chemical fume hood to

prevent inhalation of dust or

aerosols.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining the integrity of ZW4864 free base and

ensuring laboratory safety.

Storage:

Short-term (up to 1 month): Store at -20°C.[1]

Long-term (up to 6 months): Store at -80°C.[1]

General: Keep the container tightly sealed and protect from moisture.[1]

Handling:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the

workspace within a chemical fume hood by lining the area with absorbent, disposable bench

paper.

Weighing: To avoid generating dust, carefully weigh the solid compound in the fume hood.
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Solution Preparation: When preparing solutions, add the solvent to the solid slowly to

prevent splashing. ZW4864 free base is soluble in DMSO.[1] For in vivo studies, specific

formulations with solvents like PEG300, Tween-80, and corn oil have been documented.[1]

Post-Handling: After handling, wipe down the work area with an appropriate cleaning agent.

Dispose of all contaminated materials as outlined in the disposal plan. Wash hands

thoroughly with soap and water.

First-Aid Measures
In the event of exposure, immediate action is crucial.

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Seek medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water. If

irritation persists, seek medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
All waste contaminated with ZW4864 free base must be treated as hazardous chemical waste.

Solid Waste: Contaminated gloves, bench paper, pipette tips, and empty vials should be

collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing ZW4864 should be collected in a labeled, sealed

container for hazardous liquid waste. Do not pour down the drain.
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Disposal: All hazardous waste must be disposed of through the institution's environmental

health and safety office, following all local, state, and federal regulations.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for safely handling ZW4864
free base from receipt to disposal.
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Safe handling workflow for ZW4864 free base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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